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Compound of Interest

Compound Name: Coclauril

Cat. No.: B1180272 Get Quote

Introduction

This document addresses a request for a detailed technical guide on the surface tension

reduction capabilities of a substance identified as "Coclauril." Following a comprehensive

review of publicly available scientific and chemical data, we have concluded that the premise of

the request may be based on a misidentification of the compound's properties or name. The

substance marketed as "Coclauril" (CAS No. 127350-68-9) is not documented as a surfactant

and there is no available data on its surface tension reduction capabilities. This report will detail

our findings and clarify the existing information on related chemical entities.

Initial Investigation and Discrepancies

Our investigation into "Coclauril" revealed conflicting information. Several chemical suppliers

list "Coclauril" with the following specifications:

Identifier Value

CAS Number 127350-68-9[1][2][3]

Molecular Formula C₈H₉NO₂[1][2][3]

Molecular Weight 151.2 g/mol [1][3]

This compound is primarily described as an intermediate in the synthesis of various

pharmaceutical compounds, particularly those targeting the central nervous system.[2] It is
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noted for its utility in research for developing new bioactive molecules and optimizing drug

candidates.[2]

However, the name "Coclauril" is phonetically similar to "Coclaurine," a distinct alkaloid with a

different chemical identity:

Identifier Value

CAS Number 486-39-5[4]

Molecular Formula C₁₇H₁₉NO₃[4]

Molecular Weight 285.34 g/mol [4]

"Coclaurine" is a naturally occurring compound found in various plants and is not characterized

as a surfactant.[4]

Absence of Surfactant Properties for "Coclauril"

A thorough search for data on the surface tension reduction capabilities, critical micelle

concentration (CMC), or general surfactant properties of "Coclauril" (CAS 127350-68-9)

yielded no relevant results. The scientific literature does not contain studies evaluating this

specific compound for surface activity. General principles of surfactant chemistry suggest that

the molecular structure of C₈H₉NO₂ is not characteristic of a typical amphiphilic surfactant

molecule, which would possess distinct hydrophilic and lipophilic domains.

For context, surfactants are compounds that lower the surface tension between two liquids,

between a gas and a liquid, or between a liquid and a solid.[5] This property is intrinsically

linked to their amphiphilic structure, which allows them to adsorb at interfaces. The

concentration at which these molecules begin to form aggregates (micelles) in a solution is

known as the Critical Micelle Concentration (CMC), a key parameter for any surfactant.[6][7][8]

Common methods for determining CMC include tensiometry, conductivity, and fluorescence

spectroscopy.[9]

Given the lack of any data or theoretical basis to suggest "Coclauril" is a surfactant, it is not

possible to provide the requested in-depth technical guide, including data tables, experimental

protocols, or visualizations related to its surface tension reduction capabilities.
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Potential for Confusion: "Coclauril" in Antiviral Research

The term "coclauril" also appears in a study isolating compounds from the mangrove plant

Bruguiera gymnorrhiza, where it was reported to have anti-Hepatitis B virus (HBV) activity.[10]

However, the chemical structure and properties of this "coclauril" are not detailed in the

abstract, and it is possible this is a different compound altogether or a trivial name used in that

specific research context. This finding does not provide any evidence of surfactant properties.

Conclusion and Recommendation

The available evidence strongly indicates that "Coclauril" (CAS 127350-68-9) is a

pharmaceutical intermediate and not a surfactant. There is no data to support the claim that it

possesses surface tension reduction capabilities. The similarity in name to "Coclaurine" and its

mention in a specific botanical research context may have led to confusion.

We recommend that researchers, scientists, and drug development professionals seeking a

surfactant for their applications re-verify the chemical name and CAS number of the intended

substance. If the goal is to find a suitable surfactant, we advise consulting databases and

literature for compounds with known amphiphilic properties, such as those with long alkyl

chains and polar head groups.

Due to the lack of relevant data, we are unable to fulfill the request for a technical guide on the

surface tension reduction capabilities of "Coclauril." We hope this clarification is helpful in

guiding your future research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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